N-ethyl-5-fluoro-2-methoxybenzenesulfonamide

• IUPAC Name: N-ethyl-5-fluoro-2-methoxybenzenesulfonamide
• InChI: InChI=1S/C9H12FNO3S/c1-3-11-15(12,13)9-6-7(10)4-5-8(9)14-2/h4-6,11H,3H2,1-2H3
• InChI Key: AKRIITGOSLSQIW-UHFFFAOYSA-N
• Canonical SMILES: CCNS(=O)(=O)C1=C(C=CC(=C1)F)OC
• Molecular Formula: C9H12FNO3S
• Molecular Weight: 233.26 g/mol

Description

N-ethyl-5-fluoro-2-methoxybenzenesulfonamide is a chemical compound that belongs to the group of sulfonamides. It is a white crystalline powder with a molecular weight of 277.3 g/mol. This compound has gained attention in the scientific community due to its potential use in the development of new drugs.

Scientific Research Applications

Corrosion Inhibition Properties

N-ethyl-5-fluoro-2-methoxybenzenesulfonamide demonstrates significant potential in corrosion inhibition. A study by Kaya et al. (2016) explored the adsorption and corrosion inhibition properties of related piperidine derivatives on iron. Their research involved quantum chemical calculations and molecular dynamics simulations to assess these properties, providing insight into the application of such compounds in corrosion prevention (Kaya et al., 2016).

Anticancer Potential

This compound and its derivatives have been evaluated for their anticancer effects. Tsai et al. (2016) synthesized novel aminothiazole-paeonol derivatives, one of which was a benzenesulfonamide derivative. These compounds showed significant inhibitory activity against various cancer cell lines, suggesting their potential as anticancer agents (Tsai et al., 2016).

Electrophilic Fluorinating Reagent

N-ethyl-5-fluoro-2-methoxybenzenesulfonamide has implications in chemical synthesis, particularly as a fluorinating reagent. Yasui et al. (2011) disclosed a novel electrophilic fluorinating reagent, N-fluoro-(3,5-di-tert-butyl-4-methoxy)benzenesulfonimide, which enhances the enantioselectivity of products in chemical reactions. This highlights the compound's utility in synthetic chemistry (Yasui et al., 2011).

Tubulin Polymerization Inhibition

Research on derivatives of N-ethyl-5-fluoro-2-methoxybenzenesulfonamide has found applications in inhibiting tubulin polymerization, a process important in cancer therapy. Banerjee et al. (2005) discovered that certain sulfonamide drugs, including derivatives of N-ethyl-5-fluoro-2-methoxybenzenesulfonamide, can inhibit tubulin polymerization, indicating their potential use in cancer treatment (Banerjee et al., 2005).

Crystal Structure Analysis

The crystal structures of derivatives of N-ethyl-5-fluoro-2-methoxybenzenesulfonamide have been studied to understand their supramolecular architecture. Rodrigues et al. (2015) analyzed the crystal structures of similar benzenesulfonamides and their interactions, contributing to the understanding of their chemical properties (Rodrigues et al., 2015).